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Compound of Interest

Compound Name: 2-Chloro-3-methoxy-6-nitroaniline

CAS No.: 89975-38-2

Cat. No.: B2899481

Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-3-methoxy-6-nitroaniline

A Note on This Guide
This document provides a comprehensive overview of the safety considerations for 2-Chloro-
3-methoxy-6-nitroaniline (CAS No. 89975-38-2). It is intended for researchers, scientists, and

professionals in drug development who may handle this compound. A complete, official Safety

Data Sheet (SDS) for this specific molecule is not readily available in the public domain.

Therefore, this guide has been constructed by integrating the available hazard information for

the compound with a detailed analysis of the safety data for structurally analogous chemicals,

particularly aromatic amines, chlorinated nitroaromatics, and similar nitroaniline derivatives.[1]

[2][3][4][5][6] This approach provides a robust, safety-first framework for handling, but it

necessitates a conservative interpretation of the potential hazards.

Section 1: Understanding the Hazard Profile
2-Chloro-3-methoxy-6-nitroaniline is a substituted aromatic amine. The toxicological profile

of such molecules is often dictated by the interplay of their functional groups: the aromatic ring,

the amine group, the nitro group, and the chloro- and methoxy- substituents. Aromatic amines
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and nitro compounds are frequently associated with toxicity, particularly affecting the blood

(methemoglobinemia), and can be irritants.[5][7]

Globally Harmonized System (GHS) Classification
Based on available supplier information, 2-Chloro-3-methoxy-6-nitroaniline is classified as

follows.[8]

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation

These classifications necessitate careful handling to avoid ingestion, skin and eye contact, and

inhalation of dusts or aerosols.

GHS Pictograms and Signal Word
The GHS pictograms associated with this compound are a critical at-a-glance reference for

laboratory personnel.

Signal Word:Warning[8]

Caption: GHS Pictogram for 2-Chloro-3-methoxy-6-nitroaniline.

Section 2: Prudent Laboratory Practices and
Exposure Control
Given the hazard profile, a multi-layered approach to safety, encompassing engineering

controls, administrative controls, and personal protective equipment (PPE), is mandatory.

Engineering Controls: The First Line of Defense
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The primary objective is to minimize the generation of and exposure to airborne dust or

aerosols of the compound.

Chemical Fume Hood: All weighing and handling of the solid compound, as well as the

preparation of solutions, must be conducted inside a certified chemical fume hood.[9][10][11]

This is non-negotiable. The fume hood provides critical protection against inhalation of the

irritant powder.

Ventilation: The laboratory should have adequate general ventilation to ensure that any

fugitive emissions are diluted and removed.[12][13]

Personal Protective Equipment (PPE): The Last Barrier
PPE is essential to prevent dermal, ocular, and respiratory exposure. It should be selected

based on the potential for contact.

Hand Protection: Wear nitrile gloves that have been inspected for integrity before use. Given

that many aromatic amines can be absorbed through the skin, it is crucial to avoid direct

contact.[9][4][12] If there is a breach in the glove, remove it immediately, wash hands

thoroughly, and don a new pair.

Eye Protection: Safety glasses with side shields are the minimum requirement.[14] However,

when handling larger quantities or when there is a risk of splashing, chemical safety goggles

or a full-face shield are recommended.[15]

Skin and Body Protection: A laboratory coat is mandatory. Ensure it is fully buttoned. For

tasks with a higher risk of spillage, a chemically resistant apron may be necessary.[16]

Respiratory Protection: When engineering controls are not sufficient, or during emergency

situations, a NIOSH-approved respirator with a particulate filter is required.[11]
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Preparation

Handling Protocol (in Fume Hood)

Post-Handling

Conduct Risk Assessment

Verify Fume Hood Certification

Gather and Inspect PPE

Don PPE
(Gloves, Goggles, Lab Coat)

Enter Work Area

Weigh Solid Compound

Prepare Solution

Seal Container

Decontaminate Work Surface

Complete Experiment

Dispose of Waste Properly

Doff and Dispose of Gloves

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling hazardous solid compounds.
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Section 3: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures
Immediate action is critical. First aiders should protect themselves before assisting others.

Inhalation: If inhaled, immediately move the individual to fresh air.[2][17][14] If breathing is

difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth if the

substance was ingested). Seek immediate medical attention.[2][17][14]

Skin Contact: Immediately remove all contaminated clothing.[17][14] Wash the affected skin

area thoroughly with soap and plenty of water for at least 15 minutes.[2][10] Seek medical

attention if irritation develops or persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[2][14] Remove contact lenses if

present and easy to do.[18] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[6][18] Never give anything

by mouth to an unconscious person.[11] Call a poison control center or seek immediate

medical attention.[2][3][19]

Accidental Release Measures
Minor Spills: Evacuate non-essential personnel. Wearing appropriate PPE, carefully sweep

up the solid material, avoiding dust generation.[2][16] Moisten the material slightly with water

to prevent it from becoming airborne.[16] Place the spilled material into a sealed, labeled

container for hazardous waste disposal.[2][16]

Major Spills: Evacuate the area immediately and contact your institution's emergency

response team.[16]

Section 4: Storage, Stability, and Disposal
Proper long-term management of the chemical is a crucial component of laboratory safety.
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Storage and Handling
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[10][16][20][21] The storage area should be secured and accessible only to authorized

personnel.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[2][10][20] Aromatic amines can react exothermically with acids.[13]

Stability and Reactivity
Chemical Stability: The compound is expected to be stable under recommended storage

conditions.[9][2]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic

fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[9][2][10]

Hazardous Polymerization: Hazardous polymerization is not expected to occur.[9][2]

Disposal Considerations
All waste must be handled as hazardous waste in accordance with local, state, and federal

regulations.[16] Do not dispose of this material down the drain or in the general trash.[18] It

should be collected in a designated, labeled container and disposed of through a licensed

professional waste disposal service.[18]

Section 5: Physical and Chemical Properties
While a complete set of validated physical properties for 2-Chloro-3-methoxy-6-nitroaniline is

not available, the following information has been compiled from supplier data.

Property Value Source

CAS Number 89975-38-2 [8]

Molecular Formula C₇H₇ClN₂O₃ [8]

Molecular Weight 202.60 g/mol [8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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